Cas no 2228409-92-3 (3-(2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid)

• Product Name: 3-(2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• CAS No: 2228409-92-3
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 5867412
• PubChem ID: 165681918
• Update Time: 2025-08-04

3-(2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid
• 2228409-92-3
• EN300-1833404

• Inchi： 1S/C11H13FO3/c1-11(2,9(13)10(14)15)7-5-3-4-6-8(7)12/h3-6,9,13H,1-2H3,(H,14,15)
• InChI Key： HIITYYXYTKFUOD-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(C)C(C(=O)O)O

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-(2-fluorophenyl)-2-hydroxy-3-methylbutanoic acid

3-(2-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid: A Comprehensive Overview

3-(2-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid, also known by its CAS number CAS No. 2228409-92-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a butanoic acid backbone with a hydroxyl group at the second position and a fluorophenyl substituent at the third position, along with a methyl group at the same position. This combination of functional groups and substituents imparts distinctive chemical properties to the compound.

The synthesis of 3-(2-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid involves a series of carefully designed organic reactions. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Researchers have explored various routes, including Friedel-Crafts acylation, followed by hydrolysis and oxidation steps, to achieve the desired product. The use of fluorinated aromatic rings in organic synthesis has become increasingly popular due to their ability to modulate physicochemical properties such as lipophilicity and bioavailability.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Preclinical studies have demonstrated that 3-(2-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid exhibits modulatory effects on key biological targets, including enzymes and receptors involved in inflammatory pathways. For instance, recent research has highlighted its ability to inhibit COX-2 (cyclooxygenase-2), an enzyme associated with inflammation and pain. This suggests that the compound could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing therapies.

In addition to its pharmacological potential, 3-(2-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid has shown interesting properties in analytical chemistry. Its structure makes it a suitable candidate for studying chiral recognition and enantioselective synthesis. Researchers have employed various chiral resolution techniques, such as high-performance liquid chromatography (HPLC) with chiral columns, to separate enantiomers of this compound. Understanding the stereochemical properties of such compounds is crucial for ensuring the quality and consistency of pharmaceutical products.

The structural versatility of CAS No. 2228409-92-3 also makes it a valuable tool in chemical biology studies. Its fluorinated aromatic ring allows for easy incorporation into bioconjugates or imaging agents, enabling researchers to track molecular interactions in vivo. Recent advancements in fluorescence-based imaging techniques have further expanded the utility of this compound in biomedical research.

In terms of safety and toxicity profiles, preliminary studies indicate that 3-(2-Fluorophenyl)-2-Hydroxy-3-Methylbutanoic Acid exhibits low acute toxicity in animal models. However, further investigations are required to fully characterize its long-term effects and potential for bioaccumulation. Regulatory agencies emphasize the importance of thorough safety assessments for compounds intended for therapeutic use, particularly those containing fluorinated groups.

The growing interest in CAS No. 2228409-92-3 reflects its multifaceted applications across various scientific disciplines. From synthetic chemistry to pharmacology, this compound continues to serve as a valuable model system for exploring fundamental chemical principles and developing innovative solutions to real-world problems.